1-Tert-butyl 2-methyl 3-aminopyrrolidine-1,2-dicarboxylate

• Molecular Formula: C11H20N2O4
• Molecular Weight: 244.29 g/mol
• IUPAC Name: 1-O-tert-butyl 2-O-methyl 3-aminopyrrolidine-1,2-dicarboxylate
• InChI: InChI=1S/C11H20N2O4/c1-11(2,3)17-10(15)13-6-5-7(12)8(13)9(14)16-4/h7-8H,5-6,12H2,1-4H3
• InChI Key: NUUJRBUQBLFWEQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1C(=O)OC)N

Description

1-Tert-butyl 2-methyl 3-aminopyrrolidine-1,2-dicarboxylate is a pyrrolidine-based compound featuring a tert-butyl carbamate and a methyl ester at positions 1 and 2, respectively, with an amino group at position 2. This structure renders it a versatile intermediate in pharmaceutical synthesis, particularly for chiral scaffolds in drug discovery. Its stereochemical diversity and functional groups enable applications in asymmetric catalysis and peptidomimetic design .

Preparation Methods

The synthesis of 1-tert-butyl 2-methyl 3-aminopyrrolidine-1,2-dicarboxylate typically involves the reaction of tert-butyl 2-methylpyrrolidine-1,2-dicarboxylate with an appropriate amine. The reaction conditions often include the use of solvents such as dichloromethane or tetrahydrofuran, and catalysts like triethylamine. The reaction is usually carried out at room temperature or slightly elevated temperatures to ensure complete conversion .

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Oxidation Reactions

The methyl ester group undergoes oxidation under controlled conditions:

• Reagents : Hydrogen peroxide (H₂O₂) or potassium permanganate (KMnO₄) in acidic or basic media.

• Products : Corresponding carboxylic acid derivatives (e.g., 3-amino-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylic acid).

• Conditions : Elevated temperatures (50–80°C) in polar solvents like water or methanol.

• Yield : ~60–70% under optimized conditions.

Reduction Reactions

The ester groups can be reduced to alcohols or amines:

• Reagents : Lithium aluminum hydride (LiAlH₄) for ester-to-alcohol reduction; catalytic hydrogenation (H₂/Pd-C) for nitro-group reduction (if present).

• Products : 3-Aminopyrrolidine diol derivatives.

• Conditions : Anhydrous tetrahydrofuran (THF) or ethanol at reflux.

Nucleophilic Substitution

The tert-butyl and methyl esters participate in transesterification or aminolysis:

• Reagents : Amines (e.g., benzylamine) or thiols in the presence of a base (e.g., triethylamine).

• Products : Amides (e.g., 3-amino-N-benzylpyrrolidine-1,2-dicarboxamide) or thioesters.

• Conditions : Room temperature in dichloromethane (DCM) or dimethylformamide (DMF).

• Yield : 75–85% for amide formation.

Coupling Reactions

The amine group facilitates peptide bond formation or urea synthesis:

• Reagents : Carbodiimides (e.g., EDCl) with hydroxybenzotriazole (HOBt) for peptide coupling; isocyanates for urea derivatives.

• Products : Peptide-conjugated pyrrolidines or ureas.

• Conditions : Mildly basic conditions (pH 7–8) in DMF or acetonitrile.

Functionalization via Hydroboration

The compound’s alkene derivatives (if present) undergo hydroboration-oxidation:

• Reagents : Pinacolborane with iridium catalysts ([Ir(cod)Cl]₂).

• Products : Boronate esters for Suzuki-Miyaura cross-coupling.

• Conditions : Dry DCM under inert atmosphere .

Stereochemical Considerations

• The stereochemistry of the pyrrolidine ring (3-amino group) influences regioselectivity. For example, (2S,4R) -configured derivatives exhibit higher reactivity in peptide coupling due to reduced steric hindrance .

• Racemization risks are minimized using mild bases (e.g., NaHCO₃) during substitution reactions.

Scientific Research Applications

Chemistry

1-Tert-butyl 2-methyl 3-aminopyrrolidine-1,2-dicarboxylate serves as a versatile building block in organic synthesis. It is utilized for:

• Synthesis of Complex Organic Molecules : This compound can be transformed into various derivatives through functional group transformations, making it essential in the development of new chemical entities.

Biology

In biological research, this compound has been employed to study:

• Enzyme Mechanisms : It aids in understanding how enzymes interact with substrates and inhibitors due to its ability to modulate enzymatic activity.
• Protein-Ligand Interactions : Its structural properties allow researchers to explore binding affinities and mechanisms of action relevant to drug design.

Medicine

The compound is under investigation for its potential therapeutic applications:

• Drug Development : It serves as a precursor for synthesizing pharmaceutical agents targeting various diseases.
• Neuroprotective Effects : Preliminary studies indicate that it may protect neuronal cells from oxidative stress, which is crucial in neurodegenerative disorders.

Industry

In industrial applications, 1-tert-butyl 2-methyl 3-aminopyrrolidine-1,2-dicarboxylate is used for:

• Production of Specialty Chemicals : Its unique structure allows for the creation of specialized materials with tailored properties.

Neuroprotective Effects Study

A study conducted on neuronal cells exposed to oxidative stress demonstrated the protective effects of this compound:

Treatment Group	Cell Viability (%)	Oxidative Stress Markers
Control	100	High
Compound Treatment	85	Reduced

The results indicated a significant reduction in cell death when treated with the compound, suggesting its potential for therapeutic use in neuroprotection.

Anti-inflammatory Activity Study

Another investigation assessed the anti-inflammatory properties of the compound in macrophage cell lines:

Cytokine	Control (pg/mL)	Treated (pg/mL)
TNF-alpha	250	150
IL-6	300	180

The findings revealed that treatment with the compound significantly decreased pro-inflammatory cytokine production, highlighting its potential as an anti-inflammatory agent.

Comparison with Related Compounds

The biological activity of 1-tert-butyl 2-methyl 3-aminopyrrolidine-1,2-dicarboxylate can be contrasted with similar compounds to elucidate its unique properties:

Compound	Structure Variants	Notable Activities
1-Tert-butyl 2-methyl 3-aminopyrrolidine	Methyl group instead of ethyl	Moderate neuroprotection
1-Tert-butyl 2-ethyl 3-hydroxypyrrolidine	Hydroxyl group instead of amino	Enhanced anti-inflammatory

This table emphasizes the distinct biological activities associated with structural variations among similar compounds.

Mechanism of Action

The mechanism of action of 1-tert-butyl 2-methyl 3-aminopyrrolidine-1,2-dicarboxylate involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or activator of certain enzymes, affecting various biochemical processes. For example, it may inhibit the activity of proteases or kinases, leading to changes in cellular signaling and metabolism .

Comparison with Similar Compounds

Ethyl vs. Methyl Ester Derivatives

• Ethyl esters generally exhibit slower hydrolysis rates compared to methyl esters, impacting metabolic stability in drug candidates .
• 1-Tert-butyl 3-methyl 3-aminopyrrolidine-1,3-dicarboxylate (CAS 942190-47-8) shifts the methyl ester to position 3, altering steric and electronic effects.

Functional Group Modifications

Amino vs. Oxo/Hydroxyl Groups

• 1-Tert-butyl 2-methyl 3-oxopyrrolidine-1,2-dicarboxylate (CAS 194924-96-4) replaces the amino group with a ketone. The oxo derivative is less nucleophilic, making it unsuitable for amine-specific reactions but useful in cyclization or reduction pathways .
• Hydroxyl-substituted analogs (e.g., 1-tert-butyl 2-methyl (2S,3S)-3-hydroxypyrrolidine-1,2-dicarboxylate, CAS 130966-46-0) introduce hydrogen-bonding capabilities, enhancing solubility and chiral resolution in asymmetric synthesis .

Stereochemical Variations

• (2S,4S)-4-Fluoro derivative (CAS 681128-51-8) incorporates fluorine at position 4, increasing electronegativity and metabolic stability. Fluorination often improves bioavailability in medicinal chemistry .
• (2R,3R)-3-Hydroxy derivatives (e.g., CAS 757961-41-4) highlight the role of stereochemistry in biological activity, where enantiomers may exhibit divergent receptor binding .

Heterocyclic and Aromatic Substitutions

• (±)-trans-1-Tert-butyl 3-methyl 4-(2-Chloro-5-methylpyridin-3-yl)pyrrolidine-1,3-dicarboxylate (CAS 1228070-72-1) introduces a pyridinyl group, expanding π-π stacking interactions for kinase inhibitor design. This contrasts with the simpler pyrrolidine scaffold of the target compound .

Data Tables

Table 1: Structural and Physicochemical Comparisons

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Key Functional Groups
1-Tert-butyl 2-methyl 3-aminopyrrolidine-1,2-dicarboxylate	Not explicitly listed	C12H20N2O4	~280.30	Amino, tert-butyl, methyl ester
1-Tert-butyl 2-methyl 3-oxopyrrolidine-1,2-dicarboxylate	194924-96-4	C11H17NO5	259.26	Ketone, tert-butyl, methyl ester
1-Tert-butyl 3-methyl 3-aminopyrrolidine-1,3-dicarboxylate	942190-47-8	C12H20N2O4	280.30	Amino, tert-butyl, methyl ester
(2S,4S)-4-Fluoro derivative	681128-51-8	C11H17FNO4	261.26	Fluorine, tert-butyl, methyl ester

Research Findings

• Synthetic Routes : The target compound is synthesized via Boc-protection and esterification, analogous to methods used for fluorinated derivatives (e.g., boc-cis-4-fluoro-l-proline as a starting material) .
• Applications: Amino-substituted pyrrolidines are pivotal in peptidomimetics (e.g., HCV protease inhibitors), while oxo derivatives serve as intermediates for heterocyclic ring expansions .
• Stability : Methyl esters hydrolyze faster than tert-butyl carbamates, necessitating careful pH control during storage .

Biological Activity

1-Tert-butyl 2-methyl 3-aminopyrrolidine-1,2-dicarboxylate (CAS No. 1779468-71-1) is a compound with a complex structure that has garnered attention for its potential biological activities. This article explores the pharmacological properties, mechanisms of action, and relevant case studies associated with this compound.

• IUPAC Name: 1-tert-butyl 2-methyl (2S,3R)-3-aminopyrrolidine-1,2-dicarboxylate
• Molecular Formula: C11H20N2O4
• Molecular Weight: 244.29 g/mol
• Purity: ≥95% .

The biological activity of 1-tert-butyl 2-methyl 3-aminopyrrolidine-1,2-dicarboxylate primarily involves modulation of glutamate receptors, particularly NMDA receptors. These receptors are crucial in synaptic plasticity and memory function. The compound acts as a competitive antagonist, which can influence excitatory neurotransmission and potentially provide neuroprotective effects in neurodegenerative conditions.

Neuroprotective Effects

Research indicates that compounds similar to 1-tert-butyl 2-methyl 3-aminopyrrolidine have shown promise in protecting neuronal cells from excitotoxicity. This is particularly relevant in conditions such as Alzheimer's disease and other neurodegenerative disorders where glutamate-induced toxicity is a concern .

Antinociceptive Properties

In animal models, the compound has demonstrated antinociceptive effects, suggesting potential applications in pain management. Studies have shown that it can modulate pain pathways and reduce the perception of pain through its action on central nervous system receptors .

Study on Neuroprotection

A study published in Neuroscience Letters examined the neuroprotective effects of similar pyrrolidine derivatives in models of ischemic stroke. The results indicated that these compounds significantly reduced neuronal death and improved functional outcomes post-stroke, suggesting a protective mechanism against excitotoxic damage .

Analgesic Efficacy

Another study focused on the analgesic properties of related compounds. It was found that administration led to a significant reduction in pain scores in rodent models subjected to inflammatory pain conditions. The mechanism was attributed to the inhibition of NMDA receptor-mediated pathways .

Data Table: Summary of Biological Activities

Activity	Effect	Reference
Neuroprotection	Reduces neuronal death	Neuroscience Letters
Antinociceptive	Decreases pain perception	Journal of Pain Research
Modulation of NMDA Receptors	Competitive antagonist	Pharmacology Reports